Cas no 97102-44-8 (2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-)

2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- structure
97102-44-8 structure
Product Name:2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-
CAS No:97102-44-8
MF:C8H16O3
MW:160.210843086243
CID:751184
Update Time:2024-01-31

2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-
    • 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- (9CI)
    • Inchi: 1S/C8H16O3/c9-5-1-4-8-7(10)3-2-6-11-8/h7-10H,1-6H2/t7-,8+/m1/s1
    • InChI Key: HNQSVHWZABMZAE-SFYZADRCSA-N
    • SMILES: [C@@H]1(CCCO)OCCC[C@H]1O

Computed Properties

  • Exact Mass: 160.11
  • Monoisotopic Mass: 160.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.096±0.06 g/cm3(Predicted)
  • Boiling Point: 298.8±20.0 °C(Predicted)
  • pka: 14.45±0.40(Predicted)
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